4-Hydroxyphenylacetonitrile
4-Hydroxyphenylacetonitrile
4-Hydroxybenzeneacetonitrile, also known as 4-hydroxybenzyl cyanide or 4-hydroxyphenylacetate nitrile, belongs to the class of organic compounds known as benzyl cyanides. These are organic compounds containing an acetonitrile with one hydrogen replaced by a phenyl group. 4-Hydroxybenzeneacetonitrile exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, 4-hydroxybenzeneacetonitrile is primarily located in the cytoplasm. Outside of the human body, 4-hydroxybenzeneacetonitrile can be found in a number of food items such as common hazelnut, apricot, mexican groundcherry, and sacred lotus. This makes 4-hydroxybenzeneacetonitrile a potential biomarker for the consumption of these food products.
(4-hydroxyphenyl)acetonitrile is a hydroxynitrile that is phenylacetonitrile substituted by a hydroxy group at position 4. It has a role as a plant metabolite.
(4-hydroxyphenyl)acetonitrile is a hydroxynitrile that is phenylacetonitrile substituted by a hydroxy group at position 4. It has a role as a plant metabolite.
Brand Name:
Vulcanchem
CAS No.:
14191-95-8
VCID:
VC0020548
InChI:
InChI=1S/C8H7NO/c9-6-5-7-1-3-8(10)4-2-7/h1-4,10H,5H2
SMILES:
C1=CC(=CC=C1CC#N)O
Molecular Formula:
C8H7NO
Molecular Weight:
133.15 g/mol
4-Hydroxyphenylacetonitrile
CAS No.: 14191-95-8
Reference Standards
VCID: VC0020548
Molecular Formula: C8H7NO
Molecular Weight: 133.15 g/mol
| CAS No. | 14191-95-8 |
|---|---|
| Product Name | 4-Hydroxyphenylacetonitrile |
| Molecular Formula | C8H7NO |
| Molecular Weight | 133.15 g/mol |
| IUPAC Name | 2-(4-hydroxyphenyl)acetonitrile |
| Standard InChI | InChI=1S/C8H7NO/c9-6-5-7-1-3-8(10)4-2-7/h1-4,10H,5H2 |
| Standard InChIKey | AYKYOOPFBCOXSL-UHFFFAOYSA-N |
| SMILES | C1=CC(=CC=C1CC#N)O |
| Canonical SMILES | C1=CC(=CC=C1CC#N)O |
| Appearance | Powder |
| Melting Point | 72°C |
| Physical Description | Solid |
| Description | 4-Hydroxybenzeneacetonitrile, also known as 4-hydroxybenzyl cyanide or 4-hydroxyphenylacetate nitrile, belongs to the class of organic compounds known as benzyl cyanides. These are organic compounds containing an acetonitrile with one hydrogen replaced by a phenyl group. 4-Hydroxybenzeneacetonitrile exists as a solid, slightly soluble (in water), and a very weakly acidic compound (based on its pKa). Within the cell, 4-hydroxybenzeneacetonitrile is primarily located in the cytoplasm. Outside of the human body, 4-hydroxybenzeneacetonitrile can be found in a number of food items such as common hazelnut, apricot, mexican groundcherry, and sacred lotus. This makes 4-hydroxybenzeneacetonitrile a potential biomarker for the consumption of these food products. (4-hydroxyphenyl)acetonitrile is a hydroxynitrile that is phenylacetonitrile substituted by a hydroxy group at position 4. It has a role as a plant metabolite. |
| Synonyms | 4-hydroxybenzylcyanide 4-hydroxybenzylcyanide, 14C-labeled para-hydroxybenzylcyanide PHBC |
| PubChem Compound | 26548 |
| Last Modified | Nov 11 2021 |
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